![molecular formula C11H12O B6167122 1-[3-(prop-1-en-2-yl)phenyl]ethan-1-one CAS No. 87771-42-4](/img/no-structure.png)
1-[3-(prop-1-en-2-yl)phenyl]ethan-1-one
Overview
Description
“1-[3-(prop-1-en-2-yl)phenyl]ethan-1-one” is a chemical compound with the molecular formula C11H12O . It is an aromatic ketone .
Molecular Structure Analysis
The molecular structure of “1-[3-(prop-1-en-2-yl)phenyl]ethan-1-one” consists of a prop-1-en-2-yl group attached to the 3-position of a phenyl ring, which is further attached to an ethan-1-one group .
Scientific Research Applications
Crystallography and Structural Analysis
This compound has been used in the study of crystal structures . The crystal structure of 1-isopropyl-3-(prop-1-en-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, a related compound, has been reported . This type of research can provide valuable insights into the molecular structure and bonding of the compound, which can be useful in various fields such as materials science and medicinal chemistry.
Mechanical Properties Research
The compound has been used in the study of mechanical properties of prop-2-en-1-one based compounds using molecular dimension simulations . Several mechanical properties have been calculated such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus and Poisson’s ratio . This type of research can be useful in materials science and engineering, particularly in the design and development of new materials.
Optical Applications
Organic molecules like this compound are potential candidates for modifying and improving linear and nonlinear optical properties for different applications such as optical switching, optical logic, memory devices and signal processing .
Antifungal Research
This compound is suitable for testing the antifungal properties of the combined pharmacophores against Aspergillus and other pathogenic fungi . This type of research can lead to the development of new antifungal drugs and treatments.
Antiproliferative Research
The compound has been used in research related to antiproliferative effects . This type of research can be useful in the field of oncology, particularly in the development of new cancer treatments.
Tubulin-Destabilising Research
The compound has been used in research related to tubulin-destabilising effects . This type of research can be useful in the field of cell biology and can potentially lead to the development of new treatments for diseases related to cell division and growth.
Mechanism of Action
- The compound’s downstream effects are not well-documented. However, we can speculate based on related indole derivatives:
Biochemical Pathways
Pharmacokinetics (ADME)
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(prop-1-en-2-yl)phenyl]ethan-1-one involves the reaction of 3-(prop-1-en-2-yl)phenylmagnesium bromide with ethyl formate, followed by hydrolysis of the resulting intermediate to yield the final product.", "Starting Materials": [ "3-bromo-1-propene", "magnesium", "bromobenzene", "ethyl formate", "sodium hydroxide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Preparation of 3-(prop-1-en-2-yl)phenylmagnesium bromide by reacting 3-bromo-1-propene with bromobenzene in the presence of magnesium and ether as a solvent.", "Step 2: Addition of ethyl formate to the reaction mixture obtained in step 1, followed by stirring at room temperature for several hours.", "Step 3: Hydrolysis of the intermediate obtained in step 2 by adding a solution of sodium hydroxide in water, followed by acidification with sulfuric acid.", "Step 4: Extraction of the product with a suitable organic solvent, followed by purification using column chromatography or recrystallization." ] } | |
CAS RN |
87771-42-4 |
Product Name |
1-[3-(prop-1-en-2-yl)phenyl]ethan-1-one |
Molecular Formula |
C11H12O |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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